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Compound of Interest

Compound Name: Pyrromethene 650

Cat. No.: B1259201 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential safety and logistical information for the

proper disposal of Pyrromethene 650, a fluorescent dye commonly used in laboratory

research and dye lasers.

Pyrromethene 650, with the chemical formula C16H18BF2N3, is classified as a hazardous

substance that can cause skin irritation, serious eye irritation, and respiratory irritation.[1][2]

Therefore, adherence to strict disposal protocols is crucial.

Key Data on Pyrromethene 650
A summary of the key quantitative and qualitative data for Pyrromethene 650 is provided in

the table below for easy reference.
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Property Value Reference

Chemical Formula C16H18BF2N3 [1][2]

Molecular Weight 301.13 g/mol [1]

Appearance Solid (Crystal - Powder) [2]

Color
Pale yellow to Deep yellow

green
[2]

Melting Point 255°C [2]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Incompatible Materials Strong oxidizing agents [1]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following steps outline the recommended procedure for the disposal of Pyrromethene
650. This protocol is designed to minimize risk to personnel and the environment.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Wear approved safety glasses or goggles.[1][3]

Hand Protection: Handle with impermeable gloves. Inspect gloves before use and dispose of

contaminated gloves properly.[1][3]

Skin and Body Protection: Wear impervious clothing, such as a lab coat.[1][3]

Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator if dust formation

is likely.[1][3]

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust.[1][2]
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Avoid Contamination: Do not eat, drink, or smoke in the work area. Wash hands thoroughly

after handling.[2][4]

2. Waste Collection and Storage:

Solid Waste: Collect solid Pyrromethene 650 waste in a suitable, clearly labeled, and tightly

closed container to prevent dust creation.[1][2]

Contaminated Materials: Any materials grossly contaminated with Pyrromethene 650, such

as gloves, wipes, or weighing papers, should also be collected in a separate, labeled

hazardous waste container.

Solutions: If Pyrromethene 650 is in a solvent, the entire solution should be treated as

hazardous waste. The specific solvent will also dictate the disposal route. Many solvents

used for laser dyes are flammable and toxic.[4]

Storage: Store the sealed waste container in a designated, locked-up, and well-ventilated

hazardous waste accumulation area away from incompatible materials like strong oxidizing

agents.[1]

3. Spill Management:

Small Spills: For small spills of solid material, carefully sweep or vacuum up the material,

avoiding dust generation, and place it into a suitable disposal container.[2][5]

Cleanup: Clean the spill area with soap and water.[1]

Reporting: Notify the lab manager and the site's Laser Safety Officer or Environmental

Health & Safety (EHS) department of any spills.[6]

4. Final Disposal:

Professional Disposal: The ultimate disposal of Pyrromethene 650 waste must be handled

by an approved and licensed hazardous waste disposal company.[1] Do not dispose of this

chemical down the drain or in regular trash.
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Consultation: Contact your institution's EHS department or a certified waste disposal service

to determine the specific requirements for waste pickup, including proper labeling and

containerization. They will provide guidance on the appropriate waste codes and disposal

procedures in accordance with local, state, and federal regulations.[2]

Logical Workflow for Pyrromethene 650 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Pyrromethene 650.
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Pyrromethene 650 Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Pyrromethene 650.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

environmentally responsible disposal of Pyrromethene 650, fostering a culture of safety and

compliance within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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